Cas no 72553-33-4 (1,3-Benzodioxole-4-carboxylic acid, 2,2-diphenyl-, methyl ester)

• Product Name: 1,3-Benzodioxole-4-carboxylic acid, 2,2-diphenyl-, methyl ester
• CAS No: 72553-33-4
• MF: C₂₁H₁₆O₄
• MW: 332.349346160889
• CID: 543751
• PubChem ID: 59643054
• Update Time: 2025-04-19

1,3-Benzodioxole-4-carboxylic acid, 2,2-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4-carboxylic acid, 2,2-diphenyl-, methyl ester
• methyl 2,2-diphenyl-1,3-benzodioxole-4-carboxylate
• SCHEMBL8285503
• DTXSID20732573
• 72553-33-4
• Methyl 2,2-diphenyl-2H-1,3-benzodioxole-4-carboxylate

• Inchi： 1S/C21H16O4/c1-23-20(22)17-13-8-14-18-19(17)25-21(24-18,15-9-4-2-5-10-15)16-11-6-3-7-12-16/h2-14H,1H3
• InChI Key： QOUVARWAPFXPFU-UHFFFAOYSA-N
• SMILES： O1C2C(C(=O)OC)=CC=CC=2OC1(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.10488
• Monoisotopic Mass: 332.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76